4,6-Difluoro-5-nitropyrimidine
Description
4,6-Difluoro-5-nitropyrimidine is a chemical compound that belongs to the pyrimidine family. It is a heterocyclic organic compound that has two fluorine atoms and one nitro group attached to the pyrimidine ring. This compound has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry.
Scientific Research Applications
Applications in Radiation Research
4,6-Difluoro-5-nitropyrimidine has been studied for its behavior under radiation. In research conducted by Lorenz and Benson (1973), nitro-substituted pyrimidines, including 5-nitro-4,6-dihydroxypyrimidine, a derivative of 4,6-Difluoro-5-nitropyrimidine, were investigated for their electron spin resonance (ESR) spectra upon X-irradiation. This study provides insights into the radiation-induced free radical formation in these compounds, which is significant for understanding the chemical behavior of nitropyrimidines under radiation exposure (Lorenz & Benson, 1973).
In Synthesis of Medicinal Compounds
The utility of related compounds like 4,6-dichloro-2-(methylthio)-5-nitropyrimidine in synthesizing medicinal compounds such as olomoucine was explored by Hammarström et al. (2002). This demonstrates the potential of 4,6-Difluoro-5-nitropyrimidine and its derivatives in the field of drug discovery and synthesis (Hammarström et al., 2002).
In DNA Repair Inhibition
Lopez et al. (2009) investigated the synthesis of 2-amino-4,6-dichloro-5-nitropyrimidine as an intermediate for preparing nitropyrimidines aimed at inactivating the DNA repairing protein MGMT. This research highlights the application of 4,6-Difluoro-5-nitropyrimidine derivatives in developing agents that can potentially influence DNA repair mechanisms (Lopez et al., 2009).
In Structural and Chemical Analysis
The study of the basicity of 4,6-dihydroxypyrimidine derivatives, including the impact of the nitro group at position 5, was conducted by Vu et al. (2021). This research provides valuable information on the structural and chemical properties of these compounds, which is essential for their application in various scientific fields (Vu et al., 2021).
In Supramolecular Chemistry
Azev et al. (2005) explored unusual reactions of 4,6-dichloro-5-nitropyrimidine with C-nucleophiles, indicating its potential in the field of supramolecular chemistry and the synthesis of complex molecular structures (Azev et al., 2005).
properties
IUPAC Name |
4,6-difluoro-5-nitropyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HF2N3O2/c5-3-2(9(10)11)4(6)8-1-7-3/h1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVFJDFBMPCPALG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(C(=N1)F)[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HF2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Difluoro-5-nitropyrimidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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